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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748

An In-depth Technical Guide to 4-Ethyl-3-nitrobenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4-Ethyl-3-nitrobenzoic acid, a
versatile organic building block with significant applications in chemical synthesis, research,
and development. The document details its chemical and physical properties, provides an
experimental protocol for its synthesis, and explores its reactivity and potential applications in
pharmaceuticals and agrochemicals. This guide is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

4-Ethyl-3-nitrobenzoic acid, with the CAS number 103440-95-5, is a substituted benzoic acid
derivative.[1][2][3][4] Its structure incorporates an ethyl group and a nitro group on the benzene
ring, making it a valuable intermediate for synthesizing more complex molecules.[1] The

physicochemical properties of 4-Ethyl-3-nitrobenzoic acid are summarized in the table below.
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Property Value Source
CAS Number 103440-95-5 [112][3114]
Molecular Formula CoHoNO4 [1112][31[4]
Molecular Weight 195.17 g/mol [1112]131[4]
Melting Point 157.5-158.3 °C [1]
Boiling Point 336 °C [5]
pKa 3.0 +/- 0.10 (Predicted) [5]
LogP 1.8554 [2]
Topological Polar Surface Area
80.44 A2 [2]
(TPSA)
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 3 [2]
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Synthesis and Reactivity
Synthesis of 4-Ethyl-3-nitrobenzoic Acid

A common and efficient method for the synthesis of 4-Ethyl-3-nitrobenzoic acid is through the
nitration of 4-ethylbenzoic acid.

Experimental Protocol:

o Reaction Setup: In a reaction vessel, suspend 4-ethylbenzoic acid (4.53 g, 30.16 mmol) in
concentrated sulfuric acid (24 mL) and cool the mixture to 0 °C in an ice bath.
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« Nitration: Slowly add nitric acid (12 mL) dropwise to the suspension while maintaining the
temperature at 0 °C with continuous stirring.

e Reaction Time: Continue stirring the reaction mixture at 0 °C for 1.5 hours.

e Precipitation: Upon completion of the reaction, carefully pour the mixture into ice water. A
solid precipitate will form.

« |solation and Purification: Collect the solid product by filtration. Wash the collected solid with
cold water and then dry it to obtain 4-ethyl-3-nitrobenzoic acid. This process yields a high
purity product (5.79 g, 98% yield).[6]

[4—Ethylbenzoic Acid]
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Caption: Synthesis of 4-Ethyl-3-nitrobenzoic acid via nitration.

Reactivity

4-Ethyl-3-nitrobenzoic acid possesses two primary reactive sites: the nitro group and the
carboxylic acid group. This dual functionality makes it a versatile intermediate in organic
synthesis.

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group
(NH2) using various reducing agents, such as hydrogen gas with a palladium catalyst. This
transformation opens pathways to a wide range of aniline derivatives.

o Reactions of the Carboxylic Acid Group: The carboxylic acid moiety can undergo standard
reactions such as esterification (reaction with an alcohol) or amidation (reaction with an
amine) to form the corresponding esters or amides.
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» Electrophilic Aromatic Substitution: The nitro group is a meta-directing deactivator, while the
ethyl and carboxylic acid groups are ortho, para-directing. The positions for further
electrophilic aromatic substitution are influenced by these directing effects.

4-Ethyl-3-nitrobenzoic Acid
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Caption: Key reaction pathways for 4-Ethyl-3-nitrobenzoic acid.

Potential Applications

4-Ethyl-3-nitrobenzoic acid is a key intermediate in the synthesis of various organic

molecules.[1] Its primary applications are in the development of:

+ Pharmaceuticals: It serves as a precursor for the synthesis of biologically active compounds.
The derivatives of nitrobenzoic acid are known to be convenient precursors for various
heterocyclic compounds with potential biological interest.[7]

e Agrochemicals: It is utilized in the manufacturing of new agrochemical products.[1]
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e Dyes and Polymers: The compound can also be used as a precursor for the synthesis of
dyes, polymers, and other specialty chemicals.[1]

o Research: In a laboratory setting, it is used to create complex organic molecules.[1] It has
also been noted for its utility in studying cellular uptake efficiency when incorporated into
DNA nanostructures.[6]

Safety Information

4-Ethyl-3-nitrobenzoic acid is associated with several hazard statements:
e H302: Harmful if swallowed[3][8]

e H312: Harmful in contact with skin[3]

e H315: Causes skin irritation[3][8]

e H319: Causes serious eye irritation[3][8]

e H332: Harmful if inhaled[3][8]

o H335: May cause respiratory irritation[3][8]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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